Cas no 1806745-47-0 (4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1806745-47-0
• MF: C₈H₆F₅NO₃
• MW: 259.130159854889
• CID: 4833312
• Update Time: 2025-10-24

4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H6F5NO3/c9-7(10)3-1-5(17-8(11,12)13)14-4(2-15)6(3)16/h1,7,15-16H,2H2
• InChI Key： ZPXXCXARPHWZLQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CO)C=1O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 2.3
• Topological Polar Surface Area: 62.6

Additional information on 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol

4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol: A Comprehensive Overview

The compound 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol, identified by the CAS number 1806745-47-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are known for their versatile properties and wide-ranging uses in drug discovery, agrochemicals, and material science. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 4, a hydroxyl group at position 3, and a trifluoromethoxy group at position 6, along with a methanol group at position 2. These substituents contribute to its unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. The presence of multiple fluorine atoms in the structure of 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol suggests that it may exhibit enhanced bioavailability and selectivity when used as a lead compound in drug design. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has shown promise in agrochemical research. Its ability to interact with plant receptors and influence growth regulatory pathways makes it a candidate for developing new classes of pesticides or growth enhancers. Recent experiments have demonstrated that it can modulate the activity of phytohormones, such as auxins and gibberellins, which play critical roles in plant development and stress responses.

The synthesis of 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the fluorinated groups. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations for its application in agrochemicals or pharmaceuticals. Initial studies suggest that it exhibits moderate persistence in aquatic environments, which necessitates further investigation into its environmental impact and potential mitigation strategies. Regulatory agencies are increasingly emphasizing the need for eco-friendly chemical designs, and compounds like this one must undergo rigorous testing to ensure they meet current safety standards.

In conclusion, 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol represents a valuable addition to the arsenal of fluorinated pyridine derivatives with diverse applications across multiple industries. Its unique chemical structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a promising candidate for future research and development efforts. As scientific understanding of its properties continues to grow, this compound is likely to play an increasingly important role in advancing both medicinal and agricultural sciences.